2,6-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: 2,6-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C14H15F2NO4S/c1-20-8-6-17(9-11-5-7-21-10-11)22(18,19)14-12(15)3-2-4-13(14)16/h2-5,7,10H,6,8-9H2,1H3
• InChI Key: MFMBCJIFBYJXDE-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)S(=O)(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C14H15F2NO4S
• Molecular Weight: 331.34 g/mol

Description

2,6-difluoro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)benzenesulfonamide, commonly known as DF-MEF, is a sulfonamide compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Environmental and Health Monitoring

Fluorochemicals, such as perfluorinated compounds (PFCs), have been widely used in various industrial and consumer products due to their unique properties, including oil and water repellence. The presence of these compounds in the environment and in biological tissues has raised concerns about their potential health effects. Studies have aimed to quantify the body burden of different PFCs in adult populations and assess the exposure via environmental media, such as drinking water (Fromme et al., 2017). Monitoring efforts have also included measuring concentrations of various PFCs in human blood and serum across different countries to understand global exposure patterns (Kannan et al., 2004).

Exposure and Toxicity Assessment

Research has focused on understanding the exposure pathways of PFCs, including through lactation and maternal transfer to infants, to assess the potential health risks associated with early life exposure (Kärrman et al., 2006). Additionally, studies have investigated the association between PFC levels and health parameters in populations, including the potential immunotoxic effects indicated by correlations between PFC levels and certain medical parameters (Jiang et al., 2014).

Novel Analytical Approaches

The development of advanced analytical methods has enabled the detection and quantification of novel and known PFCs in biological matrices, facilitating the study of their distribution and potential health impacts. For example, the use of liquid chromatography coupled with tandem mass spectrometry has allowed for the identification of previously unreported fluorochemicals in human serum, advancing our understanding of exposure sources and pathways (Rotander et al., 2015).